Cas no 1196-06-1 (3,4-dichloro-1H-Pyrrole-2-carboxylic acid methyl ester)

• Product Name: 3,4-dichloro-1H-Pyrrole-2-carboxylic acid methyl ester
• CAS No: 1196-06-1
• MF: C₆H₅Cl₂NO₂
• MW: 194.015399694443
• CID: 1101358
• PubChem ID: 57824819
• Update Time: 2025-04-20

3,4-dichloro-1H-Pyrrole-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-1H-Pyrrole-2-carboxylic acid methyl ester
• SCHEMBL3554714
• 1196-06-1
• methyl 3,4-dichloro-1h-pyrrole-2-carboxylate

• MDL： MFCD20664677
• Inchi： 1S/C6H5Cl2NO2/c1-11-6(10)5-4(8)3(7)2-9-5/h2,9H,1H3
• InChI Key： QOWPRHXYURDOBN-UHFFFAOYSA-N
• SMILES： ClC1C(=CNC=1C(=O)OC)Cl

Computed Properties

• Exact Mass: 192.9697338g/mol
• Monoisotopic Mass: 192.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives